Cas no 34562-99-7 (Butanoic acid,4-amino-, hexadecyl ester)

• Product Name: Butanoic acid,4-amino-, hexadecyl ester
• CAS No: 34562-99-7
• MF: C₂₀H₄₁NO₂
• MW: 327.545046567917
• CID: 309141
• PubChem ID: 36853
• Update Time: 2025-04-19

Butanoic acid,4-amino-, hexadecyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,4-amino-, hexadecyl ester
• hexadecyl 4-aminobutanoate
• Cetyl gamma-aminobutyrate
• BRN 2373354
• Cetyl GABA
• BUTANOIC ACID, 4-AMINO-, HEXADECYL ESTER
• gamma-Aminobutyric acid cetyl ester
• DTXSID00188099
• 34562-99-7

• Inchi： 1S/C20H41NO2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-19-23-20(22)17-16-18-21/h2-19,21H2,1H3
• InChI Key： FQZPXSRKCOWUEI-UHFFFAOYSA-N
• SMILES： O(C(CCCN)=O)CCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 327.31393
• Monoisotopic Mass: 327.314
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 19
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.1
• Topological Polar Surface Area: 52.3A^2

Experimental Properties

• Density: 0.9732 (rough estimate)
• Boiling Point: 465.41°C (rough estimate)
• Flash Point: 248.6°C
• Refractive Index: 1.5614 (estimate)
• PSA: 52.32